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Compound of Interest

Compound Name: Trimegestone-13C,d3

Cat. No.: B12365426

In-Depth Technical Guide: Trimegestone-13C,d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the isotopically labeled progestin,
Trimegestone-13C,d3, with a focus on its molecular properties and applications in research.

Core Data Presentation: Molecular Weight

The precise mass of an isotopically labeled compound is critical for its application in
guantitative and metabolic studies. The following table summarizes the calculated molecular
weights of Trimegestone and its stable isotope-labeled variant, Trimegestone-13C,d3. The
calculations are based on the monoisotopic masses of the most abundant or specified
isotopes.
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Monoisotopic
Compound Molecular Formula  Calculation Molecular Weight (
g/mol )

(22 x 12.000000) +
Trimegestone C22H3003 (30 x 1.007825) + (3 x  342.219495
15.994915)

(21 x 12.000000) + (1

x 13.003355) + (27 x
Trimegestone-13C,d3  (22C)21(3C)1H27D30s  1.007825) + (3 x 346.241681

2.014102) + (3 x

15.994915)

Mechanism of Action and Signaling Pathway

Trimegestone is a synthetic progestogen that acts as a potent and selective agonist of the
progesterone receptor (PR).[1] Its mechanism of action is central to its therapeutic effects in
hormone replacement therapy and potential contraceptive applications.[2][3]

Upon entering a target cell, Trimegestone binds to the progesterone receptor located in the
cytoplasm. This binding event induces a conformational change in the receptor, leading to its
dimerization and translocation into the nucleus. Within the nucleus, the Trimegestone-receptor
complex binds to specific DNA sequences known as progesterone response elements (PRES)
in the promoter regions of target genes.[2] This interaction modulates the transcription of these
genes, either activating or repressing them, which in turn alters protein synthesis and cellular
function. A key action of Trimegestone is the inhibition of gonadotropin secretion from the

pituitary gland, which suppresses ovulation.[2]
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Caption: Signaling pathway of Trimegestone via the progesterone receptor.

Experimental Protocols and Workflows

Isotopically labeled compounds like Trimegestone-13C,d3 are invaluable tools in
pharmacokinetic (PK) and metabolism studies. They serve as tracers that can be distinguished
from their endogenous or unlabeled counterparts by mass spectrometry. A typical experimental
workflow for a PK study is outlined below.

Methodology for a Pharmacokinetic Study Using Trimegestone-13C,d3:

e Dosing: A subject (e.g., a preclinical animal model) is administered a precise dose of
Trimegestone-13C,d3.

o Sample Collection: Biological samples, such as blood, plasma, or urine, are collected at
predetermined time points post-administration.

o Sample Preparation: The collected samples undergo an extraction process to isolate the
analyte (Trimegestone and its metabolites) from the biological matrix. This often involves
protein precipitation followed by liquid-liquid extraction or solid-phase extraction.
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¢ LC-MS/MS Analysis: The extracted samples are analyzed using Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS). The labeled Trimegestone-13C,d3 and any of its
labeled metabolites can be specifically detected and quantified based on their unique mass-

to-charge ratios, separate from the unlabeled drug.

+ Data Analysis: The concentration of Trimegestone-13C,d3 in each sample is plotted against
time to generate a pharmacokinetic profile. Key parameters such as absorption, distribution,
metabolism, and excretion (ADME) rates, half-life, and clearance are then calculated.
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Caption: General experimental workflow for a pharmacokinetic study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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